Cas no 93690-16-5 (4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride)

• Product Name: 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride
• CAS No: 93690-16-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD26959444
• CID: 1078454
• PubChem ID: 10081199
• Update Time: 2025-06-30

4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride
• 4-(3-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE XHCL
• LYOAJAJFWJZMIS-UHFFFAOYSA-N
• 4-(3-methoxyphenyl)-1H-pyrazol-5-amine
• CS-0303071
• 4-(3-Methoxyphenyl)-1,2-dihydro-3h-pyrazol-3-imine
• BS-38638
• SCHEMBL4177085
• 93690-16-5
• AKOS002657781
• EN300-1148414
• STL221692

• MDL： MFCD26959444
• Inchi： 1S/C10H11N3O/c1-14-8-4-2-3-7(5-8)9-6-12-13-10(9)11/h2-6H,1H3,(H3,11,12,13)
• InChI Key： LYOAJAJFWJZMIS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=NNC=1N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.9Ų

Additional information on 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride

4-(3-Methoxyphenyl)-1H-pyrazol-5-amine Dihydrochloride: A Comprehensive Overview

4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride, identified by the CAS registry number 93690-16-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride comprises a pyrazole ring substituted with a methoxyphenyl group at the 4-position and an amino group at the 5-position. The presence of the methoxy group introduces electronic effects that influence the compound's reactivity and solubility properties. This structural arrangement not only enhances its stability but also contributes to its bioavailability, making it a promising candidate for therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride. Researchers have explored various routes, including condensation reactions and catalytic processes, to optimize the yield and purity of this compound. The use of microwave-assisted synthesis has been particularly effective, reducing reaction times while maintaining product quality.

In terms of applications, 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride has shown potential in the development of anti-inflammatory and antioxidant agents. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and scavenge free radicals, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases.

Beyond pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

The latest research on CAS No. 93690-16-5 has focused on its interaction with biological systems at the molecular level. Advanced computational models have been employed to predict its binding affinity with various protein targets, providing insights into its mechanism of action.

In conclusion, 4-(3-Methoxyphenyl)-1H-pyrazol-5-amine dihydrochloride, with its distinctive chemical properties and versatile applications, continues to be a focal point in scientific research. As ongoing studies unravel more about its potential, this compound is poised to make significant contributions across multiple disciplines.